Cas no 846594-88-5 (9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 846594-88-5
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 5509215
• Update Time: 2025-10-17

9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(3,5-dimethylphenyl)-3-ethyl-6,7,8,9-tetrahydro-1-methyl-
• 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C19H23N5O2/c1-5-22-17(25)15-16(21(4)19(22)26)20-18-23(7-6-8-24(15)18)14-10-12(2)9-13(3)11-14/h9-11H,5-8H2,1-4H3
• InChI Key： YPRAXOFWUMFHLI-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC(C)=CC(C)=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Additional information on 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS: 846594-88-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel purine derivatives, particularly 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS: 846594-88-5). This compound, with its unique structural framework, has emerged as a promising candidate for therapeutic applications, especially in the context of enzyme inhibition and targeted drug design. The following research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and cyclization strategies. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for preclinical evaluations. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the compound's configuration, providing a solid foundation for structure-activity relationship (SAR) studies.

Biological evaluations of this compound have revealed its potent inhibitory effects on specific kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. In vitro assays demonstrate nanomolar-range activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, molecular docking studies have elucidated its binding interactions with key enzymatic pockets, offering insights for further derivatization to enhance selectivity and efficacy. These findings are supported by recent publications in high-impact journals, underscoring the compound's relevance in drug discovery pipelines.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione. Current research is focused on addressing its solubility and metabolic stability, with some studies exploring prodrug strategies or nanoparticle-based delivery systems. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials, particularly for indications such as solid tumors and autoimmune disorders.

In conclusion, 9-(3,5-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its development reflects broader trends in precision medicine, where tailored molecular designs are increasingly prioritized. Future research will likely expand its applications, potentially positioning it as a cornerstone in next-generation therapeutics.